Cas no 1643575-36-3 (3-Bromothiophene-2,5-d2)

• Product Name: 3-Bromothiophene-2,5-d2
• CAS No: 1643575-36-3
• MF: C₄H₃BrS
• MW: 165.047942399979
• CID: 6810553
• PubChem ID: 133553118
• Update Time: 2025-03-06

3-Bromothiophene-2,5-d2 Chemical and Physical Properties

Names and Identifiers

• 1643575-36-3
• F92631
• CS-18858
• 3-Bromothiophene-2,5-d2

• Inchi： 1S/C4H3BrS/c5-4-1-2-6-3-4/h1-3H/i2D,3D
• InChI Key： XCMISAPCWHTVNG-PBNXXWCMSA-N
• SMILES： BrC1=C([2H])SC([2H])=C1

Computed Properties

• Exact Mass: 163.92644Da
• Monoisotopic Mass: 163.92644Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 46.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.2Ų